Cas no 61200-10-0 (Isobenzofuran, 1-methyl-)
Isobenzofuran, 1-methyl- structure
Product Name:Isobenzofuran, 1-methyl-
CAS No:61200-10-0
MF:C9H8O
MW:132.159222602844
CID:488728
PubChem ID:12871038
Update Time:2025-04-19
Isobenzofuran, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Isobenzofuran, 1-methyl-
- 1-methyl-2-benzofuran
- SCHEMBL1097671
- AKOS006372744
- 1-Methylisobenzofuran
- 61200-10-0
- DTXSID30512020
-
- Inchi: 1S/C9H8O/c1-7-9-5-3-2-4-8(9)6-10-7/h2-6H,1H3
- InChI Key: CQBUPUAMISMLTC-UHFFFAOYSA-N
- SMILES: O1C=C2C=CC=CC2=C1C
Computed Properties
- Exact Mass: 132.05754
- Monoisotopic Mass: 132.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Isobenzofuran, 1-methyl- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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